N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C17H28N2O3S/c1-14-4-5-17(12-15(14)2)23(20,21)18-13-16-6-8-19(9-7-16)10-11-22-3/h4-5,12,16,18H,6-11,13H2,1-3H3
• InChI Key: UISGBWPREAFAFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CCOC)C
• Molecular Formula: C17H28N2O3S
• Molecular Weight: 340.5 g/mol

Description

The compound is a derivative of piperidine. Piperidines are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidines are synthesized through various intra- and intermolecular reactions. Protodeboronation of alkyl boronic esters is one method used in the synthesis of similar compounds.

Molecular Structure Analysis

While specific structural information for this compound is not available, similar compounds often involve reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation.

Chemical Reactions Analysis

The chemical reactions of piperidine derivatives involve intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine-containing compounds are crucial building blocks in drug design. Their derivatives appear in over twenty classes of pharmaceuticals and alkaloids. Researchers have explored various intra- and intermolecular reactions to synthesize different piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. .

Pharmacological Applications

The pharmaceutical applications of synthetic and natural piperidines are diverse:

• Neurodegenerative Diseases : Piperidine-based compounds have shown promise as A2A adenosine receptor (A2A AR) antagonists. .
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Synthetic Strategies

Efficient methods for synthesizing substituted piperidines remain an active area of research. .

Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.